Cas no 2137732-34-2 (Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate)

• Product Name: Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate
• CAS No: 2137732-34-2
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 6469073
• PubChem ID: 165456988
• Update Time: 2025-06-23

Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate
• EN300-704550
• 2137732-34-2
• Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate

• Inchi： 1S/C15H26O3/c1-4-17-14(16)9-15(13-10-18-13)7-5-12(6-8-15)11(2)3/h11-13H,4-10H2,1-3H3
• InChI Key： PVVGYPJBPFJUDV-UHFFFAOYSA-N
• SMILES： O1CC1C1(CC(=O)OCC)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 254.18819469g/mol
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.8Ų

Additional information on Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate

Comprehensive Overview of Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate (CAS No. 2137732-34-2)

Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate (CAS No. 2137732-34-2) is a specialized organic compound with a unique molecular structure that combines an epoxy group (oxiran-2-yl) and a cyclohexyl moiety. This compound has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science due to its versatile reactivity and potential applications. The presence of the ethyl acetate group further enhances its utility as an intermediate in the synthesis of more complex molecules.

In recent years, the demand for epoxy-functionalized compounds like Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate has surged, driven by their role in polymer cross-linking and drug discovery. Researchers are particularly interested in its ability to act as a building block for advanced materials, such as coatings, adhesives, and composites. The compound's cyclohexyl backbone also contributes to its stability, making it a preferred choice for high-performance applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate?" The synthesis typically involves the epoxidation of a precursor olefin, followed by esterification. Advanced techniques like catalytic asymmetric epoxidation have been explored to achieve higher enantioselectivity, which is crucial for pharmaceutical applications. This aligns with the growing trend of green chemistry, where researchers seek eco-friendly and efficient synthetic methods.

The compound's CAS No. 2137732-34-2 is often used as a unique identifier in patent literature and regulatory documents. Its structural features, such as the propan-2-yl (isopropyl) group, contribute to its lipophilicity, which is a key parameter in drug design. This has led to its exploration in the development of bioactive molecules, particularly in targeting enzymes and receptors involved in metabolic disorders.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate. Studies have shown that modifications to the oxiran-2-yl or cyclohexyl groups can significantly alter its biological and chemical properties. For instance, introducing electron-withdrawing or donating groups can modulate its reactivity in polymerization reactions, making it a valuable tool for tailored material design.

From an industrial perspective, the compound's scalability and purity are critical. Questions like "How to purify Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate?" are common among manufacturers. Techniques such as column chromatography, distillation, and recrystallization are often employed to achieve high-purity grades. The compound's stability under various storage conditions is also a key consideration for commercial suppliers.

In summary, Ethyl 2-[1-(oxiran-2-yl)-4-(propan-2-yl)cyclohexyl]acetate (CAS No. 2137732-34-2) is a multifaceted compound with broad applications in research and industry. Its unique structure, combined with the growing interest in epoxy-based materials and green synthesis, positions it as a valuable asset in modern chemistry. As advancements in catalysis and molecular design continue, this compound is likely to play an even more prominent role in innovative scientific and industrial solutions.